Cas no 1216104-81-2 (5-Cyclobutyl-4-cyclopropyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 5-Cyclobutyl-4-cyclopropyl-4h-1,2,4-triazole-3-thiol
• CAS No: 1216104-81-2
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5736876
• PubChem ID: 79002305
• Update Time: 2025-06-14

5-Cyclobutyl-4-cyclopropyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS017516044
• 5-CYCLOBUTYL-4-CYCLOPROPYL-4H-1,2,4-TRIAZOLE-3-THIOL
• EN300-782319
• SCHEMBL19281543
• AT31131
• 1216104-81-2
• 3H-1,2,4-Triazole-3-thione, 5-cyclobutyl-4-cyclopropyl-2,4-dihydro-
• 5-Cyclobutyl-4-cyclopropyl-4h-1,2,4-triazole-3-thiol

• Inchi： 1S/C9H13N3S/c13-9-11-10-8(6-2-1-3-6)12(9)7-4-5-7/h6-7H,1-5H2,(H,11,13)
• InChI Key： XZMMQGTYVVRNFQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCC2)N1C1CC1

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 275.8±23.0 °C(Predicted)
• pka: 9.24±0.20(Predicted)

Additional information on 5-Cyclobutyl-4-cyclopropyl-4h-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 1216104-81-2)

The compound 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 1216104-81-2) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This triazole-thiol derivative combines a cyclobutyl and a cyclopropyl moiety, which are known to enhance the compound's stability and bioactivity. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active compounds.

One of the key reasons for the growing interest in 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol is its potential application in drug discovery. The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, often found in compounds with antimicrobial, antiviral, and anticancer properties. The presence of the thiol group (-SH) further expands its reactivity, enabling it to participate in various chemical transformations, such as forming disulfide bonds or acting as a nucleophile in coupling reactions. This versatility makes it a valuable intermediate for synthesizing targeted therapeutics.

In the context of agrochemical innovation, 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol has shown promise as a precursor for developing new crop protection agents. The cyclopropyl and cyclobutyl rings contribute to the molecule's lipophilicity, which can improve its penetration through plant cell membranes. This property is critical for designing systemic pesticides or fungicides that require efficient uptake by crops. Recent studies have explored its derivatives for their ability to disrupt fungal cell wall synthesis, a mechanism that aligns with the increasing demand for eco-friendly agrochemicals.

From a synthetic chemistry perspective, the preparation of 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol involves multi-step reactions, often starting from readily available cyclopropylamine and cyclobutanecarboxylic acid derivatives. The triazole ring is typically constructed using cyclization reactions, such as the Huisgen cycloaddition, followed by functionalization of the thiol group. Researchers have optimized these protocols to achieve high yields and purity, making the compound accessible for further exploration. Its CAS No. 1216104-81-2 serves as a unique identifier in chemical databases, facilitating its retrieval for structure-activity relationship (SAR) studies.

The compound's relevance extends to material science, where its thiol group can be exploited for surface modification or polymer cross-linking. For instance, it could be used to functionalize nanoparticles or create self-assembled monolayers (SAMs) for biosensor applications. This interdisciplinary potential aligns with the broader trend of convergence research, where chemical innovations bridge gaps between biology, medicine, and engineering.

As the scientific community continues to explore 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, questions frequently arise about its physicochemical properties, such as solubility, melting point, and stability under various conditions. These parameters are critical for formulating the compound in drug delivery systems or agricultural formulations. Additionally, computational modeling studies have predicted its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, providing insights into its potential bioavailability and safety.

In summary, 5-Cyclobutyl-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 1216104-81-2) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure, combining a triazole-thiol core with cycloalkyl substituents, offers ample opportunities for innovation. As research progresses, this molecule is likely to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture.